Cas no 42590-00-1 (Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate)

• Product Name: Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
• CAS No: 42590-00-1
• Molecular Formula: C₉H₉NO₆
• Molecular Weight: 227.17100
• MDL: MFCD06203667
• CID: 1011619
• PubChem ID: 10878886

Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Properties

Names and Identifiers

• Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
• Methyl 4-hydroxy-3-methoxy-5-nitrobenzenecarboxylate
• Z2044787391
• Methyl4-hydroxy-3-methoxy-5-nitrobenzoate
• MFCD06203667
• AKOS005073615
• 4-hydroxy-3-methoxy-5-nitrobenzoic acid methyl ester
• 42590-00-1
• 4-Hydroxy-3-methoxy-5-nitro-benzoic acid methyl ester
• SCHEMBL750055
• ZQIHGTCQYHQBMY-UHFFFAOYSA-N
• CS-0046878
• DTXSID90446877
• METHYL 4-HYDROXY-3-METHOXY-5-NITROBENZOATE 95+%
• SY123495
• STL433201
• ND-0066
• J-522356
• EN300-1073083
• W11243
• AMY26959
• J4H2C2DYA5
• ALBB-024663
• Benzoic acid, 4-hydroxy-3-methoxy-5-nitro-, methyl ester

• MDL： MFCD06203667
• InChIKey： ZQIHGTCQYHQBMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO6/c1-15-7-4-5(9(12)16-2)3-6(8(7)11)10(13)14/h3-4,11H,1-2H3
• SMILES： COC1=CC(=CC(=C1O)[N+](=O)[O-])C(=O)OC

Computed Properties

• Exact Mass: 227.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 227.04298701g/mol
• Heavy Atom Count: 16
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 1.61880
• PSA: 101.58000

Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Security Information

• HazardClass：IRRITANT

Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives